Cas no 247088-44-4 (N-(tert-Butoxycarbonyl)-O-ethyltyrosine)

• Product Name: N-(tert-Butoxycarbonyl)-O-ethyltyrosine
• CAS No: 247088-44-4
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 253714
• PubChem ID: 4395475
• Update Time: 2024-10-30

N-(tert-Butoxycarbonyl)-O-ethyltyrosine Chemical and Physical Properties

Names and Identifiers

• Tyrosine,N-[(1,1-dimethylethoxy)carbonyl]-O-ethyl-
• 3-(4-ethoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• BOC-TYR-OE
• Boc-tyr-oet
• N-(tert-Butoxycarbonyl)-O-ethyltyrosine
• Boc-D-Tyr(Et)-OH
• N-Boc-O-ethyl-DL-tyrosine
• 247088-44-4
• 2-((TERT-BUTOXYCARBONYL)AMINO)-3-(4-ETHOXYPHENYL)PROPANOIC ACID
• DTXSID90402817
• SCHEMBL3713178
• FT-0641606
• 2-(tert-butoxycarbonylamino)-3-(4-ethoxyphenyl)propanoic acid
• MFCD00065602
• AKOS005350156
• Y13610
• PD197041
• Boc-Tyr(Et)-OH
• FT-0687207
• FT-0641605
• SY041402
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-ETHOXYPHENYL)PROPANOIC ACID
• Boc-O-Ethyl-L-Tyrosine;(S)-2-(tert-butoxycarbonylamino)-3-(4-ethoxyphenyl)propanoic acid

• MDL： MFCD00468832
• Inchi： 1S/C16H23NO5/c1-5-21-12-8-6-11(7-9-12)10-13(14(18)19)17-15(20)22-16(2,3)4/h6-9,13H,5,10H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： NCLAAKQIHUIOIV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC(=CC=1)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15800
• Monoisotopic Mass: 309.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9A^2

Experimental Properties

• Density: 1.149
• Boiling Point: 472.7 °C at 760 mmHg
• Flash Point: 239.7 °C
• PSA: 84.86000
• LogP: 2.99660

N-(tert-Butoxycarbonyl)-O-ethyltyrosine Security Information

• WGK Germany：3